Cas no 50847-40-0 (1H-Pyrazole, 4-(chloroethynyl)-1,3,5-trimethyl-)

• Product Name: 1H-Pyrazole, 4-(chloroethynyl)-1,3,5-trimethyl-
• CAS No: 50847-40-0
• MF: C₈H₉ClN₂
• MW: 168.623460531235
• CID: 363931
• PubChem ID: 4232316
• Update Time: 2025-04-19

1H-Pyrazole, 4-(chloroethynyl)-1,3,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4-(chloroethynyl)-1,3,5-trimethyl-
• 4-(2-chloroethynyl)-1,3,5-trimethylpyrazole
• DTXSID10401084
• 50847-40-0
• AKOS024287080

• Inchi： 1S/C8H9ClN2/c1-6-8(4-5-9)7(2)11(3)10-6/h1-3H3
• InChI Key： TXGWNQYVTXNRFS-UHFFFAOYSA-N
• SMILES： ClC#CC1C(C)=NN(C)C=1C

Computed Properties

• Exact Mass: 168.04557
• Monoisotopic Mass: 168.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8A^2
• XLogP3: 2.3

Experimental Properties

• PSA: 17.82